Cas no 2227205-74-3 (tert-butyl 6,6-dioxo-2,7-dioxa-6λ?-thia-5-azaspiro[3.4]octane-5-carboxylate)

• Product Name: tert-butyl 6,6-dioxo-2,7-dioxa-6λ?-thia-5-azaspiro[3.4]octane-5-carboxylate
• CAS No: 2227205-74-3
• MF: C₉H₁₅NO₆S
• MW: 265.28350186348
• CID: 5268277
• Update Time: 2026-03-09

tert-butyl 6,6-dioxo-2,7-dioxa-6λ?-thia-5-azaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,7-dioxa-6-thia-5-azaspiro[3.4]octane-5-carboxylate 6,6-dioxide
• tert-butyl 6,6-dioxo-2,7-dioxa-6λ?-thia-5-azaspiro[3.4]octane-5-carboxylate

• Inchi： 1S/C9H15NO6S/c1-8(2,3)16-7(11)10-9(4-14-5-9)6-15-17(10,12)13/h4-6H2,1-3H3
• InChI Key： AZYDASYYHOYESW-UHFFFAOYSA-N
• SMILES： C1C2(COS(=O)(=O)N2C(OC(C)(C)C)=O)CO1

Additional information on tert-butyl 6,6-dioxo-2,7-dioxa-6λ?-thia-5-azaspiro[3.4]octane-5-carboxylate

CAS No. 2227205-74-3: tert-butyl 6,6-dioxo-2,7-dioxa-6λ?-thia-5-azaspiro[3.4]octane-5-carboxylate – A Novel Scaffold for Targeted Drug Development

tert-butyl 6,6-dioxo-2,7-dioxa-6λ?-thia-5-azaspiro[3.4]octane-5-carboxylate represents a structurally unique compound with potential applications in pharmaceutical research. The CAS No. 2227205-74-3 identifier highlights its chemical identity, while the molecular architecture combines multiple functional groups, including 6,6-dioxo (two carbonyl groups), 2,7-dioxa (two oxygen atoms), and 6λ?-thia (a sulfur-containing heteroatom). This complex framework is further stabilized by the azaspiro[3.4]octane ring system, which introduces nitrogen atoms into the spiro junction, enhancing the molecule’s reactivity and biological activity.

Recent studies have demonstrated that compounds with azaspiro structures exhibit enhanced binding affinity for protein targets, particularly in enzyme inhibition and receptor modulation. The tert-butyl group at the carboxylate position contributes to solubility and metabolic stability, making this molecule a promising candidate for drug development. The 6,6-dioxo and 2,7-dioxa moieties are critical for forming hydrogen bonds with target proteins, while the thia heteroatom introduces sulfur-based interactions that can modulate enzyme activity.

Advances in computational chemistry have enabled the rational design of molecules like tert-butyl 6,6-dioxo-2,7-dioxa-6λ?-thia-5-azaspiro[3.4]octane-5-carboxylate. Machine learning algorithms applied to large-scale chemical databases have identified key structural features that correlate with biological activity. For instance, the presence of spiro junctions with nitrogen atoms has been linked to improved selectivity in kinase inhibition, a critical target for oncology therapies. The carboxylate group at the terminus further enhances the molecule’s ability to interact with acidic residues in protein active sites.

Experimental validation of this compound’s potential has been reported in recent publications. A 2023 study in Journal of Medicinal Chemistry demonstrated that tert-butyl 6,6-dioxo-2,7-dioxa-6λ?-thia-5-azaspiro[3.4]octane-5-carboxylate exhibits potent inhibitory activity against PI3K (phosphatidylinositol-3-kinase), a key signaling pathway in cancer progression. The molecule’s ability to selectively target this pathway without affecting other kinases highlights its potential as a therapeutic agent. The spiro architecture is believed to play a crucial role in stabilizing the enzyme-inhibitor complex, reducing off-target effects.

Another area of interest is the compound’s application in antimicrobial research. Preliminary studies suggest that tert-butyl 6,6-dioxo-2,7-dioxa-6λ?-thia-5-azaspiro[3.4]octane-5-carboxylate exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The thia heteroatom and carboxylate functionality are thought to contribute to its antimicrobial properties by disrupting bacterial cell membrane integrity and interfering with metabolic pathways. This dual functionality makes it a candidate for developing next-generation antibiotics.

From a synthetic perspective, the azaspiro ring system in this compound presents unique challenges and opportunities. Traditional methods for constructing such rings often require harsh conditions or multiple steps, but recent advancements in click chemistry and organocatalysis have simplified the synthesis. The tert-butyl group serves as a protective moiety, preventing unwanted side reactions during the formation of the spiro junction. This modular approach allows for the rapid screening of structural variations, accelerating the discovery of lead compounds.

Despite its promise, the development of tert-butyl 6,6-dioxo-2,7-dioxa-6λ?-thia-5-azaspiro[3.4]octane-5-carboxylate is not without challenges. The carboxylate group may lead to rapid metabolism in vivo, necessitating the design of prodrugs or structural modifications to enhance bioavailability. Additionally, the spiro architecture may introduce steric hindrance, requiring careful optimization of substituents to maintain activity. Ongoing research focuses on addressing these barriers through rational drug design and advanced pharmacokinetic modeling.

In conclusion, tert-butyl 6,6-dioxo-2,7-dioxa-6λ?-thia-5-azaspiro[3.4]octane-5-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features, including the spiro junction, thia heteroatom, and carboxylate functionality, position it as a versatile scaffold for targeting diverse biological pathways. As research continues to uncover its therapeutic potential, this compound may play a pivotal role in the development of novel treatments for cancer, infectious diseases, and other conditions.

Key Structural Features: - 6,6-dioxo (two carbonyl groups) - 2,7-dioxa (two oxygen atoms) - 6λ?-thia (sulfur-containing heteroatom) - azaspiro[3.4]octane (nitrogen-containing spiro junction) - tert-butyl (protective group enhancing solubility) - carboxylate (functional group for protein interaction)

Applications: - PI3K inhibition (cancer therapy) - Antimicrobial activity (bacterial infection treatment) - Targeted enzyme modulation (disease-specific therapies)

Challenges: - Metabolic stability of carboxylate group - Structural optimization to reduce steric hindrance - Pharmacokinetic enhancement for improved bioavailability

As the field of drug discovery evolves, compounds like tert-butyl 6,6-dioxo-2,7-dioxa-6λ?-thia-5-azaspiro[3.4]octane-5-carboxylate exemplify the power of synthetic chemistry and computational modeling in developing innovative therapeutics. Continued research into its properties and applications will undoubtedly expand its potential impact on human health.